Cas no 94089-23-3 (1,3-Dioxolane-2-methanol,a,2,4-trimethyl-)

1,3-Dioxolane-2-methanol,a,2,4-trimethyl- structure
94089-23-3 structure
Product Name:1,3-Dioxolane-2-methanol,a,2,4-trimethyl-
CAS No:94089-23-3
MF:C7H14O3
MW:146.184262752533
CID:808970
PubChem ID:11971259
Update Time:2025-04-19

1,3-Dioxolane-2-methanol,a,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-2-methanol,a,2,4-trimethyl-
    • 1-(2,4-dimethyl-1,3-dioxolan-2-yl)ethanol
    • ACETOIN
    • Acetoin PG ketal
    • EINECS 302-123-8
    • DTXSID10869185
    • Acetoin propyleneglycol ketal
    • NS00127240
    • ACETOIN PROPYLENEGLYCOL KETAL, (+/-)-
    • SCHEMBL1245847
    • FEMA NO. 4532
    • 1-(2,4-Dimethyl-1,3-dioxolan-2-yl)ethan-1-ol
    • UNII-F5N0OZ3A07
    • 1,3-DIOXOLANE-2-METHANOL, .ALPHA.,2,4-TRIMETHYL-
    • 94089-23-3
    • Q27277676
    • (+/-)-ACETOIN PROPYLENEGLYCOL KETAL
    • F5N0OZ3A07
    • alpha-2,4-Trimethyl-1,3-dioxolane-2-methanol
    • acetoin propylene glycol acetal
    • Inchi: 1S/C7H14O3/c1-5-4-9-7(3,10-5)6(2)8/h5-6,8H,4H2,1-3H3
    • InChI Key: ZLBNMXMVFWMHAV-UHFFFAOYSA-N
    • SMILES: O1C(C)COC1(C)C(C)O

Computed Properties

  • Exact Mass: 146.09400
  • Monoisotopic Mass: 146.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.027
  • Boiling Point: 193.4°Cat760mmHg
  • Flash Point: 87.5°C
  • Refractive Index: 1.435
  • PSA: 38.69000
  • LogP: 0.51870
  • FEMA: 4532 | ACETOIN PROPYLENEGLYCOL KETAL
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